Cas no 118964-22-0 ((2R,3S,8R,9R,10S)-8-(2,4-Dihydroxyphenyl)-2,10-bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-2H,8H-benzo[1,2-b:3,4-b‘]dipyran-3,5,9-triol)

(2R,3S,8R,9R,10S)-8-(2,4-Dihydroxyphenyl)-2,10-bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-2H,8H-benzo[1,2-b:3,4-b‘]dipyran-3,5,9-triol structure
118964-22-0 structure
Product name:(2R,3S,8R,9R,10S)-8-(2,4-Dihydroxyphenyl)-2,10-bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-2H,8H-benzo[1,2-b:3,4-b‘]dipyran-3,5,9-triol
CAS No:118964-22-0
MF:C30H26O11
MW:562.520849704742
CID:2016547

(2R,3S,8R,9R,10S)-8-(2,4-Dihydroxyphenyl)-2,10-bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-2H,8H-benzo[1,2-b:3,4-b‘]dipyran-3,5,9-triol Chemical and Physical Properties

Names and Identifiers

    • (2R,3S,8R,9R,10S)-8-(2,4-Dihydroxyphenyl)-2,10-bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-2H,8H-benzo[1,2-b:3,4-b‘]dipyran-3,5,9-triol
    • Inchi: InChI=1S/C30H26O11/c31-14-3-4-15(19(34)9-14)30-27(39)25(12-1-5-17(32)21(36)7-12)26-24(40-30)11-20(35)16-10-23(38)28(41-29(16)26)13-2-6-18(33)22(37)8-13/h1-9,11,23,25,27-28,30-39H,10H2
    • InChI Key: AQLOIJTXNARZDC-UHFFFAOYSA-N
    • SMILES: OC1Cc2c(O)cc3OC(C(O)C(c4ccc(O)c(O)c4)c3c2OC1c1ccc(O)c(O)c1)c1ccc(O)cc1O

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